2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}-7-(4-methoxystyryl)[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl-7-[(Z)-2-(4-methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H13ClF3N5OS/c1-30-15-6-3-12(4-7-15)2-5-14-8-9-25-18-27-19(28-29(14)18)31-17-16(21)10-13(11-26-17)20(22,23)24/h2-11H,1H3/b5-2-
• InChI Key: TZCWGVGTYOYZLS-DJWKRKHSSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=CC=NC3=NC(=NN23)SC4=C(C=C(C=N4)C(F)(F)F)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\C2=CC=NC3=NC(=NN23)SC4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C20H13ClF3N5OS
• Molecular Weight: 463.9 g/mol

Description

This compound is a derivative of pyridine and pyrimidine, containing a trifluoromethyl group and a methoxystyryl group. It is used for research purposes.

Scientific Research Applications

Herbicidal Activity

Research indicates that compounds related to 2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}-7-(4-methoxystyryl)[1,2,4]triazolo[1,5-a]pyrimidine, such as substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, show excellent herbicidal activity across a broad spectrum of vegetation at low application rates (Moran, 2003).

Antimicrobial Activity

A study on similar compounds synthesized from 2-thioxo-1,2,4-triazolo[1,5-a]pyridine and pyrimidine thiol derivatives revealed significant antimicrobial activity. This highlights the potential use of these compounds, including this compound, in developing new antimicrobial agents (Abdel-Motaal & Raslan, 2014).

Antitumor and Antiviral Activity

Derivatives of [1,2,4]triazolo[1,5-a]pyrimidine, which include compounds like this compound, have been reported to possess antitumor and antiviral activities. This suggests their potential in the development of new therapeutic agents for treating cancers and viral infections (Fizer, Slivka, & Lendel, 2013).

Potential as Insecticidal Agents

A novel series of biologically active compounds, including triazolo[1,5-a]pyrimidine derivatives, have been synthesized and showed promising results as insecticidal agents. This underscores the potential use of this compound in pest control (Soliman, El Salam, Fadda, & Abdelmotaal, 2020).